Cas no 1021116-15-3 (2-(2-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)acetamide
• CAS No: 1021116-15-3
• MF: C₂₁H₁₆FN₃O₃S
• MW: 409.433446884155
• CID: 6325644
• PubChem ID: 44047149
• Update Time: 2025-05-20

2-(2-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)acetamide
• 2-(2-fluorophenoxy)-N-[3-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]acetamide
• AKOS024502349
• F5243-0128
• 1021116-15-3
• 2-(2-fluorophenoxy)-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)acetamide

• Inchi： 1S/C21H16FN3O3S/c1-13-9-20(27)25-17(12-29-21(25)23-13)14-5-4-6-15(10-14)24-19(26)11-28-18-8-3-2-7-16(18)22/h2-10,12H,11H2,1H3,(H,24,26)
• InChI Key： WYDOVIFJKVNZAT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)NC(COC2C=CC=CC=2F)=O)N2C(C=C(C)N=C12)=O

Computed Properties

• Exact Mass: 409.08964072g/mol
• Monoisotopic Mass: 409.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.3Ų

Additional information on 2-(2-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)acetamide

2-(2-Fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1021116-15-3, known as 2-(2-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that are designed to target specific biological pathways, particularly those involved in disease progression. Recent studies have highlighted its potential as a therapeutic agent in the treatment of various conditions, including cancer and inflammatory diseases.

The structure of 2-(2-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)acetamide is characterized by its complex architecture, which includes a fluoro-substituted phenoxy group and a thiazolo-pyrimidine moiety. These structural features contribute to its unique pharmacological properties, such as high bioavailability and selectivity for specific molecular targets. The fluoro group, in particular, plays a critical role in enhancing the compound's stability and its ability to penetrate cellular membranes.

Recent research has focused on the anti-cancer activity of this compound. Studies have demonstrated that it exhibits potent inhibitory effects on key enzymes involved in tumor growth and metastasis. For instance, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that degrade extracellular matrix components and facilitate cancer cell invasion. Additionally, this compound has been found to induce apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and Caspase-3.

In terms of anti-inflammatory properties, this compound has shown promise in reducing inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have also indicated that it may exert its anti-inflammatory effects through the modulation of the NF-kappaB signaling pathway, a key regulator of inflammatory responses.

The development of 2-(2-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)acetamide involved a combination of synthetic chemistry techniques and computational modeling. Researchers utilized advanced computational tools to predict the compound's binding affinity to target proteins and optimize its pharmacokinetic properties. These efforts have resulted in a molecule with favorable drug-like characteristics, including high solubility and minimal toxicity.

One of the most exciting aspects of this compound is its potential for personalized medicine. By targeting specific molecular markers expressed in certain subtypes of cancer or inflammatory diseases, it could offer a more tailored approach to treatment compared to traditional therapies. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects, with preliminary results showing promising outcomes.

In conclusion, 2-(2-fluorophenoxy)-N-(3-{7-methyl-5 oxo 5H [1 3]thiazolo[3 2a]pyrimidin 3 yl}phenyl)acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its potent anti-cancer and anti-inflammatory properties, positions it as a promising candidate for future therapeutic applications. As research continues to uncover its full potential, this compound holds the promise of improving patient outcomes in various disease settings.